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Abstract
Scopine methiodide, a quaternary ammonium salt derived from the tropane alkaloid scopine,

is a compound of interest in pharmacological research, particularly in the study of cholinergic

systems. As a permanently charged molecule, it is expected to exhibit distinct pharmacokinetic

and pharmacodynamic properties compared to its tertiary amine precursor, scopine. This

technical guide provides a comprehensive overview of the core basic properties of scopine
methiodide, including its chemical identity, physicochemical characteristics, and inferred

pharmacological profile based on related compounds. This document also outlines hypothetical

experimental protocols for its synthesis and analysis, and visualizes potential biological

interactions and experimental workflows.

Chemical and Physical Properties
Scopine methiodide is the N-methylated quaternary iodide salt of scopine. While specific

experimental data for scopine methiodide is not extensively available in public literature, its

properties can be inferred from data on scopine, its hydrochloride salt, and general knowledge

of methiodide compounds. Methiodides are typically crystalline solids with high melting points

and increased water solubility compared to their tertiary amine precursors[1].

Table 1: Chemical Identity of Scopine Methiodide and Related Compounds
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Property
Scopine
Methiodide

Scopine
Scopine
Hydrochloride

CAS Number 21662-36-2[2] 498-45-3 85700-55-6[3]

Molecular Formula C₉H₁₆INO₂[2] C₈H₁₃NO₂ C₈H₁₃NO₂ • HCl[3]

Molecular Weight 297.13 g/mol [2] 155.19 g/mol 191.7 g/mol [3]

Synonyms

N-Methylscopine

Iodide, Methscopinium

Iodide[2]

6,7-Epoxytropine
6,7-Epoxytropine

hydrochloride

Physical Appearance
Presumed to be a

solid
A solid[4] A crystalline solid[3]

Table 2: Physicochemical Properties of Scopine and Its Salts

Property Scopine
Scopine
Hydrochloride

General Properties
of Methiodides

Melting Point 75-76 °C[5] Not specified High melting points[1]

Solubility
≥7.6 mg/mL in

DMSO[4]

DMSO: 5 mg/mL,

Ethanol: 1 mg/mL,

PBS (pH 7.2): 10

mg/mL[3]

Somewhat

hydrophilic[1]

pKa Not specified Not specified

Not applicable

(permanently

charged)

Synthesis and Purification
A detailed experimental protocol for the synthesis of scopine methiodide is not readily

available in the literature. However, a standard procedure for the quaternization of a tertiary

amine with methyl iodide can be proposed based on general organic chemistry principles. The

synthesis would involve the reaction of scopine with methyl iodide.
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Hypothetical Synthesis of Scopine Methiodide
Reaction Scheme:

A conceptual overview of the synthesis of Scopine Methiodide.

Materials:

Scopine

Methyl iodide

Anhydrous acetone or acetonitrile

Diethyl ether (for precipitation/washing)

Protocol:

Dissolve scopine in a minimal amount of anhydrous acetone or acetonitrile in a round-bottom

flask equipped with a magnetic stirrer and a reflux condenser.

Add a stoichiometric excess (e.g., 1.5 equivalents) of methyl iodide to the solution.

Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-50 °C) for

several hours to overnight. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

As the reaction proceeds, the quaternary ammonium salt, being less soluble in the non-polar

solvent, may precipitate out of the solution.

Upon completion of the reaction, cool the mixture to room temperature and then in an ice

bath to maximize precipitation.

If precipitation is incomplete, add diethyl ether to induce further precipitation of the product.

Collect the solid product by vacuum filtration.

Wash the collected solid with cold diethyl ether to remove any unreacted starting materials

and impurities.
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Dry the purified scopine methiodide under vacuum.

Synthesis of the Precursor: Scopine
Scopine can be prepared by the hydrolysis of scopolamine. A common method involves the

reduction of the ester group of scopolamine using a reducing agent like sodium borohydride.

Protocol for Scopine Synthesis from Scopolamine Hydrobromide:

Suspend scopolamine hydrobromide in a suitable solvent such as ethanol.

Add sodium borohydride portion-wise to the suspension at a controlled temperature (e.g., 0-

10 °C).

Allow the reaction mixture to warm to room temperature and stir until the reaction is

complete (monitored by TLC).

Carefully quench the reaction with an acid (e.g., HCl in isopropanol) to neutralize excess

sodium borohydride and hydrolyze the borate esters.

Adjust the pH of the solution to basic (e.g., with potassium carbonate) to obtain the free base

of scopine.

Extract the scopine into an organic solvent (e.g., chloroform or a mixture of

chloroform/methanol).

Dry the combined organic extracts over an anhydrous salt (e.g., sodium sulfate), filter, and

concentrate under reduced pressure to yield scopine.

Analytical Characterization
While specific spectra for scopine methiodide are not publicly available, a Certificate of

Analysis from a commercial supplier indicates that characterization is typically performed using

1H-NMR, Mass Spectrometry (MS), HPLC, IR, and TGA[2].

Table 3: Expected Analytical Data for Scopine Methiodide
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Technique Expected Observations

¹H-NMR

Appearance of a new singlet corresponding to

the N-methyl group protons, shifted downfield

compared to the N-methyl group of scopine due

to the positive charge on the nitrogen.

Mass Spec (ESI+)

A parent ion corresponding to the cationic

portion of the molecule (C₉H₁₆NO₂⁺) at m/z

297.13 - 126.90 = 170.23.

HPLC

A single major peak indicating the purity of the

compound. The retention time would be different

from that of scopine.

IR
Presence of characteristic peaks for O-H

stretching, C-N stretching, and C-O stretching.

TGA
A decomposition profile indicating the thermal

stability of the compound.

Pharmacology and Mechanism of Action
The pharmacological properties of scopine methiodide have not been extensively studied.

However, based on its structure and the known activity of related compounds, a likely

mechanism of action can be inferred.

Inferred Mechanism of Action: Muscarinic Receptor
Antagonism
Scopine is a metabolite of scopolamine, a well-known non-selective muscarinic acetylcholine

receptor (mAChR) antagonist[3][6]. Scopolamine and other tropane alkaloids act by

competitively inhibiting the binding of acetylcholine to muscarinic receptors, thereby blocking

parasympathetic nerve stimulation[6][7].

Scopine itself has been shown to bind to muscarinic acetylcholine receptors[3]. The

quaternization of the nitrogen atom in scopine to form scopine methiodide is expected to

preserve its affinity for muscarinic receptors. However, the permanent positive charge on the
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nitrogen atom will significantly limit its ability to cross the blood-brain barrier. Consequently,

scopine methiodide is predicted to act as a peripherally restricted muscarinic antagonist. This

property is often exploited in drug development to reduce central nervous system side effects.

Inferred mechanism of action for Scopine Methiodide at the muscarinic receptor.

Potential Therapeutic Applications
Given its likely profile as a peripherally acting anticholinergic agent, scopine methiodide could

be investigated for conditions where a reduction in parasympathetic activity outside of the

central nervous system is desired. Potential applications could include:

Treatment of smooth muscle spasms: For example, in the gastrointestinal or urinary tracts.

Reduction of glandular secretions: For instance, in conditions characterized by excessive

salivation or bronchial secretions.

As a research tool: To investigate the role of peripheral muscarinic receptors in various

physiological and pathological processes.

Experimental Workflows
The following diagrams illustrate hypothetical workflows for the synthesis and pharmacological

evaluation of scopine methiodide.

A workflow for the synthesis and purification of Scopine Methiodide.

A workflow for the pharmacological evaluation of Scopine Methiodide.

Conclusion
Scopine methiodide is a quaternary ammonium derivative of scopine with potential as a

peripherally restricted muscarinic antagonist. While specific experimental data on its properties

are limited, this guide provides a foundational understanding based on the known

characteristics of its parent compound and related chemical entities. Further research is

warranted to fully elucidate its physicochemical properties, optimize its synthesis, and confirm

its pharmacological profile. The experimental workflows and inferred mechanisms of action

presented herein offer a roadmap for future investigations into this promising compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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